Cas no 2171230-29-6 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid
• CAS No: 2171230-29-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5959717
• PubChem ID: 165809174
• Update Time: 2025-06-09

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid
• EN300-1491601
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-hydroxybutanoic acid
• 2171230-29-6

• Inchi： 1S/C25H30N2O6/c1-15(2)13-22(23(29)26-21(11-12-28)24(30)31)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t21-,22+/m1/s1
• InChI Key： LTTRAIVAYMMHFM-YADHBBJMSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)CCO)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid

Chemical Profile of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic Acid (CAS No. 2171230-29-6)

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid, identified by its CAS number 2171230-29-6, is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable structural complexity, making it a subject of extensive research and development in drug discovery and therapeutic applications.

The molecular structure of this compound features a chiral center at the (2R) position, which is a critical aspect in its pharmacological behavior. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as an intermediate in peptide synthesis and as a building block for more complex biomolecules. The amide and hydroxybutanoic acid functionalities contribute to its solubility and reactivity, making it a versatile candidate for various biochemical processes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has opened new avenues for its application in medicinal chemistry. The Fmoc moiety, in particular, is widely recognized for its role in protecting amino groups during peptide coupling reactions, thereby facilitating the synthesis of peptide-based therapeutics. This compound's structural features make it an attractive scaffold for designing novel drugs targeting a range of diseases.

In the realm of biomedicine, the significance of enantiomerically pure compounds cannot be overstated. The (2R) configuration of this molecule ensures that it interacts selectively with biological targets, minimizing the risk of off-target effects. This specificity is crucial for developing drugs with high efficacy and low toxicity. The hydroxybutanoic acid moiety also contributes to its bioavailability, enhancing its potential as a therapeutic agent.

Current research indicates that derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders. The fluorenylmethoxycarbonyl group facilitates its incorporation into peptide sequences that mimic natural neurotrophic factors, which are essential for maintaining neuronal health and function. Such applications highlight the compound's potential in addressing complex diseases affecting the central nervous system.

The synthesis and characterization of this compound have been refined through modern techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure high purity and yield, which are essential for pharmaceutical applications. The use of advanced spectroscopic techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) has further elucidated its structural properties, providing valuable insights into its behavior in biological systems.

The versatility of this compound extends to its role as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in constructing enantiomerically pure compounds, which are often required for optimal pharmacological activity. The structural features of this molecule make it an effective tool for achieving high enantiomeric excess in synthetic pathways, thereby improving the overall yield and quality of pharmaceutical intermediates.

Recent studies have also explored the potential applications of this compound in materials science. Its unique structural motifs and functional groups make it a candidate for developing novel polymers and coatings with enhanced mechanical properties and biocompatibility. These applications underscore the broad utility of this molecule beyond traditional pharmaceuticals.

The development of new synthetic methodologies has been instrumental in expanding the applications of this compound. Catalytic asymmetric reactions, in particular, have enabled the efficient construction of complex chiral molecules without relying on expensive or environmentally hazardous reagents. Such advancements align with global efforts to promote sustainable chemistry practices.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to innovative drug candidates that address unmet medical needs.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-hydroxybutanoic acid (CAS No. 2171230-29-6) represents a significant advancement in synthetic chemistry and biomedicine. Its unique structural features and functional groups make it a valuable tool for drug discovery, material science, and beyond. As research continues to uncover new applications for this compound, its impact on science and medicine is expected to grow significantly.